Cas no 1207852-93-4 ((2S,4S)-Tert-butyl 2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: (2S,4S)-Tert-butyl 2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 1207852-93-4
• MF: C₁₀H₁₇F₂NO₃
• MW: 237.243690252304
• MDL: MFCD29991175
• CID: 3164181
• PubChem ID: 58303492
• Update Time: 2025-11-07

(2S,4S)-Tert-butyl 2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-Tert-butyl 2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate
• AS-52862
• AKOS030622913
• P15811
• CS-0053408
• tert-butyl (2S,4S)-2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate
• MFCD29991175
• (2S,4S)-tert-butyl2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate
• 1207852-93-4
• (2S,4S)-t-Butyl 2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate
• GRUBQHUBZNSRIH-BQBZGAKWSA-N
• SCHEMBL376068
• (2S,4S)-1-Boc-2-(difluoromethyl)-4-hydroxypyrrolidine

• MDL： MFCD29991175
• Inchi： 1S/C10H17F2NO3/c1-10(2,3)16-9(15)13-5-6(14)4-7(13)8(11)12/h6-8,14H,4-5H2,1-3H3/t6-,7-/m0/s1
• InChI Key： GRUBQHUBZNSRIH-BQBZGAKWSA-N
• SMILES： FC([C@@H]1C[C@@H](CN1C(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 237.11764973g/mol
• Monoisotopic Mass: 237.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 298.2±35.0 °C at 760 mmHg
• Flash Point: 134.2±25.9 °C
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(2S,4S)-Tert-butyl 2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,4S)-Tert-butyl 2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate

(2S,4S)-Tert-butyl 2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1207852-93-4, known as (2S,4S)-Tert-butyl 2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate, is a highly specialized organic compound with significant applications in the field of organic synthesis and drug discovery. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of bioactive molecules. The tert-butyl group provides steric protection, while the difluoromethyl substituent introduces electronic effects that can influence the reactivity and biological activity of the molecule.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their ability to modulate enzyme activity and target specific biological pathways. The hydroxypyrrolidine core of this compound has been shown to exhibit promising pharmacokinetic properties, including improved solubility and bioavailability. Researchers have also explored the use of this compound in the development of enzyme inhibitors, particularly for kinases and proteases, which are key targets in oncology and infectious disease therapies.

The synthesis of (2S,4S)-Tert-butyl 2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate involves a multi-step process that combines asymmetric catalysis with advanced coupling reactions. The use of chiral catalysts has enabled the selective formation of the desired stereochemistry at both the 2S and 4S positions, ensuring high enantiomeric excess (ee) in the final product. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste and reducing energy consumption.

In terms of applications, this compound has been extensively used as a building block in the construction of complex molecular architectures. Its ability to undergo various transformations, such as nucleophilic substitutions and cycloadditions, makes it a versatile tool in organic synthesis. For instance, recent research has demonstrated its utility in the assembly of macrocyclic compounds with potential applications in drug delivery systems.

Moreover, the difluoromethyl group present in this compound has been shown to enhance its stability under physiological conditions, making it an attractive candidate for drug development. Studies have also revealed that this group can modulate the pharmacodynamic properties of the molecule, such as its binding affinity to target proteins. This has led to its incorporation into several lead compounds currently under investigation for their therapeutic potential.

Looking ahead, the continued exploration of (2S,4S)-Tert-butyl 2-(difluoromethyl)-4-hydroxypyrrolidine-1-carboxylate is expected to yield further insights into its role in chemical biology and medicinal chemistry. Its unique combination of stereochemistry and functional groups positions it as a key player in the development of novel therapeutic agents. As research progresses, this compound will undoubtedly contribute to advancing our understanding of complex biological systems and pave the way for innovative treatment strategies.